2,6-HEPTANEDIONE
2,6-HEPTANEDIONE
1, 3-Diacetylpropane belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 1, 3-Diacetylpropane is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 1, 3-Diacetylpropane has been primarily detected in urine.
1,3-Diacetylpropane is a ketone.
1,3-Diacetylpropane is a ketone.
Brand Name:
Vulcanchem
CAS No.:
13505-34-5
VCID:
VC0080457
InChI:
InChI=1S/C7H12O2/c1-6(8)4-3-5-7(2)9/h3-5H2,1-2H3
SMILES:
CC(=O)CCCC(=O)C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
2,6-HEPTANEDIONE
CAS No.: 13505-34-5
Main Products
VCID: VC0080457
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
CAS No. | 13505-34-5 |
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Product Name | 2,6-HEPTANEDIONE |
Molecular Formula | C7H12O2 |
Molecular Weight | 128.17 g/mol |
IUPAC Name | heptane-2,6-dione |
Standard InChI | InChI=1S/C7H12O2/c1-6(8)4-3-5-7(2)9/h3-5H2,1-2H3 |
Standard InChIKey | VAIFYHGFLAPCON-UHFFFAOYSA-N |
SMILES | CC(=O)CCCC(=O)C |
Canonical SMILES | CC(=O)CCCC(=O)C |
Physical Description | Solid |
Description | 1, 3-Diacetylpropane belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 1, 3-Diacetylpropane is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 1, 3-Diacetylpropane has been primarily detected in urine. 1,3-Diacetylpropane is a ketone. |
PubChem Compound | 100532 |
Last Modified | Nov 11 2021 |
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